Cas no 2287287-13-0 (Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride)

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride is a chemically stable, high-purity intermediate used in pharmaceutical synthesis and organic research. Its pyrrolidine scaffold, featuring a carboxylate ester and quaternary dimethyl substitution, enhances structural rigidity, making it valuable for designing bioactive molecules. The hydrochloride salt form improves solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its constrained conformation. Supplied with rigorous quality control, it ensures reproducibility in synthetic applications. Storage under inert conditions is recommended to maintain stability.
Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride structure
2287287-13-0 structure
Product name:Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
CAS No:2287287-13-0
MF:C8H16ClNO2
MW:193.671141624451
CID:5070427
PubChem ID:137943413

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
    • 2287287-13-0
    • SY278278
    • EN300-6745575
    • Z3502435344
    • AT35907
    • MFCD31794665
    • methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
    • Inchi: 1S/C8H15NO2.ClH/c1-8(2)4-6(5-9-8)7(10)11-3;/h6,9H,4-5H2,1-3H3;1H
    • InChI Key: DWKIDWSXWIZGLV-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1CNC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 193.0869564g/mol
  • Monoisotopic Mass: 193.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6745575-1.0g
methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
2287287-13-0 95.0%
1.0g
$1070.0 2025-03-13
Enamine
EN300-6745575-0.5g
methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
2287287-13-0 95.0%
0.5g
$835.0 2025-03-13
Enamine
EN300-6745575-0.05g
methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
2287287-13-0 95.0%
0.05g
$249.0 2025-03-13
Enamine
EN300-6745575-0.25g
methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
2287287-13-0 95.0%
0.25g
$530.0 2025-03-13
Enamine
EN300-6745575-5.0g
methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride
2287287-13-0 95.0%
5.0g
$3105.0 2025-03-13
1PlusChem
1P02245G-5g
methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
2287287-13-0 95%
5g
$3900.00 2024-05-24
Aaron
AR0224DS-1g
methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
2287287-13-0 95%
1g
$1497.00 2025-02-14
Aaron
AR0224DS-10g
methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
2287287-13-0 95%
10g
$6359.00 2023-12-15
1PlusChem
1P02245G-1g
methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
2287287-13-0 95%
1g
$1385.00 2024-05-24
1PlusChem
1P02245G-10g
methyl5,5-dimethylpyrrolidine-3-carboxylatehydrochloride
2287287-13-0 95%
10g
$5755.00 2024-05-24

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride Related Literature

Additional information on Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2287287-13-0): A Comprehensive Overview

Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride, identified by the CAS number 2287287-13-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structure of Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride features a pyrrolidine ring substituted with two methyl groups at the 5-position and a carboxylate group at the 3-position, further functionalized as a methyl ester and hydrochloride salt. This unique structural framework contributes to its distinct chemical properties and biological interactions. The presence of the carboxylate group allows for potential interactions with various biological targets, including enzymes and receptors, while the hydrochloride form ensures better handling and formulation in pharmaceutical applications.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as key scaffolds in drug discovery. The< strong>5,5-dimethylpyrrolidine-3-carboxylate moiety has been explored in several lead optimization campaigns, demonstrating promising activities in modulating inflammatory pathways, neuroprotective effects, and anti-cancer properties. For instance, studies have highlighted the potential of this scaffold in inhibiting specific enzymes involved in metabolic disorders, showcasing its therapeutic relevance.

One of the most compelling aspects of Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. The ester group at the 3-position provides a handle for further chemical modifications, allowing chemists to explore different functionalization strategies. This flexibility has led to the discovery of several compounds with significant preclinical potential.

The hydrochloride salt form of this compound offers additional advantages in terms of stability and bioavailability. Hydrochlorides are commonly used in pharmaceutical formulations due to their improved solubility in water and enhanced absorption rates. This makes Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride an attractive candidate for oral and parenteral administration, facilitating its use in clinical trials and therapeutic applications.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have identified promising candidates for further experimental validation, streamlining the drug development pipeline.

The biological activity of this compound has been extensively studied in various disease models. Preclinical data suggest that it may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific enzymes has raised interest in its potential application as an anti-diabetic agent. These findings underscore the compound's therapeutic promise and highlight its importance as a pharmacological tool.

In conclusion, Methyl 5,5-dimethylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2287287-13-0) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutics targeting various human diseases.

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd